Cas no 137838-33-6 (Pyridinium, 1-[(methylsulfonyl)oxy]-)

• Product Name: Pyridinium, 1-[(methylsulfonyl)oxy]-
• CAS No: 137838-33-6
• MF: C₆H₈NO₃S
• MW: 174.197620391846
• CID: 1246291
• PubChem ID: 57242117
• Update Time: 2025-04-20

Pyridinium, 1-[(methylsulfonyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-[(methylsulfonyl)oxy]-
• pyridin-1-ium-1-yl methanesulfonate
• 137838-33-6
• 1-[(Methanesulfonyl)oxy]pyridin-1-ium
• SCHEMBL1390708
• DTXSID60720636
• AKOS015962174

• Inchi： 1S/C6H8NO3S/c1-11(8,9)10-7-5-3-2-4-6-7/h2-6H,1H3/q+1
• InChI Key： PTQSJRNGWJFVPC-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O[N+]1C=CC=CC=1

Computed Properties

• Exact Mass: 174.02254
• Monoisotopic Mass: 174.02248929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 47.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives